Cas no 1178893-64-5 (7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one)

• Product Name: 7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one
• CAS No: 1178893-64-5
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 2027904
• PubChem ID: 3759709
• Update Time: 2025-06-09

7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• (3R)-7,4'-dihydrohomoisoflavanone
• 7,4'-dihydroxyhomoisoflavanone
• 7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one
• FS-7892
• FT-0775348
• SCHEMBL799753
• 7-hydroxy-3-[(4-hydroxyphenyl)methyl]-2,3-dihydrochromen-4-one
• 1178893-64-5
• 7,4'-Dihydrohomoisoflavone
• DA-70334

• Inchi： 1S/C16H14O4/c17-12-3-1-10(2-4-12)7-11-9-20-15-8-13(18)5-6-14(15)16(11)19/h1-6,8,11,17-18H,7,9H2
• InChI Key： KKCLNMWDNUQXPP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(C1)CC1C=CC(=CC=1)O)=O)O

Computed Properties

• Exact Mass: 270.08920892g/mol
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.7

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans Homoisoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavanones
• Flavonoids

Additional information on 7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one

7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one (CAS No. 1178893-64-5): A Comprehensive Overview

7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one, identified by its CAS number 1178893-64-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This chromenone derivative has garnered attention due to its unique structural properties and potential biological activities. The compound belongs to the class of flavonoid-like molecules, which are widely studied for their pharmacological effects.

The molecular structure of 7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one features a chromenone core with hydroxyl and benzyl substituents, which contribute to its reactivity and interaction with biological targets. The presence of multiple hydroxyl groups enhances its solubility and ability to engage in hydrogen bonding, making it a versatile candidate for drug design.

In recent years, there has been growing interest in chromenone derivatives due to their demonstrated efficacy in various preclinical studies. These studies have highlighted the potential of compounds like 7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one in modulating inflammatory pathways, antioxidant activities, and even antitumor properties. The chromenone scaffold is known for its stability and bioavailability, which are crucial factors in the development of therapeutic agents.

One of the most compelling aspects of 7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one is its ability to interact with multiple biological targets. For instance, research has indicated that this compound can inhibit the activity of certain enzymes involved in cell signaling pathways. These pathways are often dysregulated in diseases such as cancer and chronic inflammation. By targeting these enzymes, the compound may help restore normal cellular function and alleviate symptoms associated with these conditions.

The synthesis of 7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one involves a series of well-established organic reactions, including condensation and cyclization processes. The precise arrangement of functional groups on the chromenone core is critical for achieving the desired biological activity. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating further investigation into its pharmacological properties.

Evaluation of CAS No. 1178893-64-5 in cellular models has revealed promising results regarding its potential therapeutic applications. Studies have shown that the compound can induce apoptosis in certain cancer cell lines while exhibiting low toxicity towards healthy cells. This selective toxicity is a desirable trait in anticancer agents and suggests that further development could lead to an effective treatment option.

The pharmacokinetic profile of 7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one is another area of active research. Understanding how the body processes this compound is essential for optimizing its delivery and efficacy. Preliminary studies suggest that it has a reasonable bioavailability and can be metabolized into active derivatives that contribute to its therapeutic effects. This information is crucial for designing clinical trials and determining appropriate dosing regimens.

In conclusion, 7-Hydroxy-3-(4-hydroxybenzyl)-2,3-dihydro-4H-chromen-4-one represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive molecule for treating various diseases. As research continues to uncover new insights into its mechanisms of action, this compound holds significant potential for improving patient outcomes in the future.